Cas no 1782724-47-3 (2-2-(dimethylamino)pyridin-3-yl-3-methylbutanoic acid)

• Product Name: 2-2-(dimethylamino)pyridin-3-yl-3-methylbutanoic acid
• CAS No: 1782724-47-3
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6075357
• PubChem ID: 83890684
• Update Time: 2025-06-07

2-2-(dimethylamino)pyridin-3-yl-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-(dimethylamino)pyridin-3-yl-3-methylbutanoic acid
• 2-[2-(dimethylamino)pyridin-3-yl]-3-methylbutanoic acid
• EN300-1744422
• 1782724-47-3

• Inchi： 1S/C12H18N2O2/c1-8(2)10(12(15)16)9-6-5-7-13-11(9)14(3)4/h5-8,10H,1-4H3,(H,15,16)
• InChI Key： QRVGYLPUQBRFJD-UHFFFAOYSA-N
• SMILES： OC(C(C1=CC=CN=C1N(C)C)C(C)C)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-2-(dimethylamino)pyridin-3-yl-3-methylbutanoic acid

Professional Introduction to 2-2-(dimethylamino)pyridin-3-yl-3-methylbutanoic Acid (CAS No. 1782724-47-3)

2-2-(dimethylamino)pyridin-3-yl-3-methylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1782724-47-3, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of nitrogen-containing heterocycles that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural motif of this molecule, featuring a pyridine ring substituted with a dimethylamino group and connected to a butanoic acid moiety, positions it as a versatile scaffold for medicinal chemistry investigations.

The< strong>pyridine ring is a fundamental structural unit in many biologically active molecules, often serving as a key pharmacophore that interacts with biological targets such as enzymes and receptors. The presence of the< strong>dimethylamino group at the 2-position of the pyridine ring enhances the compound's solubility and lipophilicity, making it more amenable to cellular uptake and interaction with biological targets. Additionally, the< strong>3-methylbutanoic acid side chain contributes to the overall hydrophobicity of the molecule, further influencing its pharmacokinetic properties.

In recent years, there has been growing interest in developing novel therapeutic agents based on< strong>pyridine derivatives. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The< strong>2-2-(dimethylamino)pyridin-3-yl-3-methylbutanoic acid structure represents an interesting modification of existing pharmacophores, potentially offering improved efficacy and reduced side effects compared to conventional drugs.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the< strong>pyridine core with the< strong>methylbutanoic acid side chain creates a unique chemical entity that can be further modified through various synthetic strategies. For instance, structure-activity relationship (SAR) studies can be conducted by altering substituents on the pyridine ring or the butanoic acid moiety to optimize biological activity.

The< strong>CAS No. 1782724-47-3 designation ensures that researchers can reliably identify and procure this compound for their studies. In academic and industrial research settings, CAS numbers serve as unique identifiers for chemical substances, facilitating accurate documentation and communication among scientists.

The synthesis of< strong>2-2-(dimethylamino)pyridin-3-yl-3-methylbutanoic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines, followed by reduction and carboxylation steps to introduce the butanoic acid functionality. Advances in catalytic methods have also enabled more efficient synthetic pathways, reducing the environmental impact of these processes.

In terms of biological activity, preliminary studies suggest that< strong>2-2-(dimethylamino)pyridin-3-yl-3-methylbutanoic acid may exhibit inhibitory effects on certain enzymes or receptors relevant to human health. For example, it could potentially interfere with signaling pathways involved in inflammation or cancer progression. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The development of novel pharmaceuticals often involves rigorous testing to assess safety and efficacy before human clinical trials can begin. Preclinical studies in cell culture and animal models are essential for evaluating the biological activity of< strong>CAS No. 1782724-47-3-based compounds. These studies help researchers identify promising candidates for further development while minimizing risks associated with new drug therapies.

The chemical properties of< strong>2-2-(dimethylamino)pyridin-3-yl-3-methylbutanoic acid, such as its solubility profile and stability under various conditions, are critical factors that influence its suitability for pharmaceutical applications. Computational modeling techniques can be employed to predict these properties before experimental validation is necessary.

The pharmaceutical industry continually seeks innovative approaches to address unmet medical needs. Compounds like< strong>cas no1782724473, which combine novel structural features with known pharmacophores, represent promising candidates for future drug development pipelines. Collaborative efforts between academic researchers and industry scientists are essential for translating laboratory discoveries into tangible therapeutic benefits.

The versatility of< strong>molecular scaffolds, such as those found in< strong>CAS No. 1782724473, allows for extensive modifications that can fine-tune their biological activity. By systematically varying substituents or introducing new functional groups, chemists can explore diverse chemical space while maintaining key structural elements responsible for target interactions.

In conclusion,< strong>CAS No. 1782724473, corresponding to< strong>2-2-(dimethylamino)pyridin-3-y1--methylbutanoic acid, represents an intriguing compound with potential applications in pharmaceutical research and drug development. Its unique structural features make it an attractive candidate for further exploration through synthetic chemistry innovations and biological evaluations aimed at identifying new therapeutic agents.